8-Octadecyloxypyrene-1,3,6-trisulfonic acid trisodium salt 8-Octadecyloxypyrene-1,3,6-trisulfonic acid trisodium salt Highly water soluble polar fluorescent lipid probe for the sensitive fluorimetric assay of cationic surfactants.

Brand Name: Vulcanchem
CAS No.: 111024-84-1
VCID: VC20748826
InChI: InChI=1S/C34H46O10S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-44-29-23-30(45(35,36)37)26-20-21-28-32(47(41,42)43)24-31(46(38,39)40)27-19-18-25(29)33(26)34(27)28;;;/h18-21,23-24H,2-17,22H2,1H3,(H,35,36,37)(H,38,39,40)(H,41,42,43);;;/q;3*+1/p-3
SMILES: CCCCCCCCCCCCCCCCCCOC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula: C34H43Na3O10S3
Molecular Weight: 776.9 g/mol

8-Octadecyloxypyrene-1,3,6-trisulfonic acid trisodium salt

CAS No.: 111024-84-1

Cat. No.: VC20748826

Molecular Formula: C34H43Na3O10S3

Molecular Weight: 776.9 g/mol

* For research use only. Not for human or veterinary use.

8-Octadecyloxypyrene-1,3,6-trisulfonic acid trisodium salt - 111024-84-1

Specification

Description Highly water soluble polar fluorescent lipid probe for the sensitive fluorimetric assay of cationic surfactants.

CAS No. 111024-84-1
Molecular Formula C34H43Na3O10S3
Molecular Weight 776.9 g/mol
IUPAC Name trisodium;8-octadecoxypyrene-1,3,6-trisulfonate
Standard InChI InChI=1S/C34H46O10S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-44-29-23-30(45(35,36)37)26-20-21-28-32(47(41,42)43)24-31(46(38,39)40)27-19-18-25(29)33(26)34(27)28;;;/h18-21,23-24H,2-17,22H2,1H3,(H,35,36,37)(H,38,39,40)(H,41,42,43);;;/q;3*+1/p-3
Standard InChI Key IABMEQMYXMSMGI-UHFFFAOYSA-K
SMILES CCCCCCCCCCCCCCCCCCOC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Canonical SMILES CCCCCCCCCCCCCCCCCCOC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]

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